Cas no 1151802-23-1 (4-Bromo-1-cyclopropyl-1H-pyrazole)

4-Bromo-1-cyclopropyl-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a bromine atom at the 4-position and a cyclopropyl group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The cyclopropyl group contributes to steric and electronic modulation, influencing the compound's binding affinity in bioactive molecules. Its stability and well-defined reactivity profile make it a preferred choice for constructing complex heterocyclic frameworks in medicinal chemistry and material science applications.

4-Bromo-1-cyclopropyl-1H-pyrazole structure

1151802-23-1 structure

Product Name:4-Bromo-1-cyclopropyl-1H-pyrazole

CAS No:1151802-23-1

MF:C₆H₇BrN₂

MW:187.037180185318

MDL:MFCD18250639

CID:890359

PubChem ID:52142099

Update Time:2025-06-07

4-Bromo-1-cyclopropyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1-cyclopropyl-1H-pyrazole
- 4-bromo-1-cyclopropylpyrazole
- AB73382
- ANW-70390
- CTK8C3674
- QC-5143
- SureCN1404089
- AK100280
- PCWRBBLXAOCSQC-UHFFFAOYSA-N
- 4-Bromo-1-(cyclopropyl)1H-pyrazole
- 1H-Pyrazole, 4-bromo-1-cyclopropyl-
- FCH1158354
- AX8241239
- AB0051958
- ST24023317
- Z3908
- AM20080096
- F10165
- SCHEMBL1404089
- FS-3620
- EN300-233677
- DTXSID90680239
- CS-W000378
- DA-15236
- 1151802-23-1
- AKOS015946865
- MDL： MFCD18250639
- Inchi： 1S/C6H7BrN2/c7-5-3-8-9(4-5)6-1-2-6/h3-4,6H,1-2H2
- InChI Key： PCWRBBLXAOCSQC-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)C1CC1

Computed Properties

Exact Mass: 185.97926g/mol
Monoisotopic Mass: 185.97926g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.8
XLogP3: 1.4

4-Bromo-1-cyclopropyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZI376-1g	4-Bromo-1-cyclopropyl-1H-pyrazole	1151802-23-1	95%	1g	560.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZI376-100mg	4-Bromo-1-cyclopropyl-1H-pyrazole	1151802-23-1	95%	100mg	139CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZI376-5g	4-Bromo-1-cyclopropyl-1H-pyrazole	1151802-23-1	95%	5g	2385.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZI376-250mg	4-Bromo-1-cyclopropyl-1H-pyrazole	1151802-23-1	95%	250mg	279CNY	2021-05-08
Apollo Scientific	OR933399-1g	4-Bromo-1-cyclopropyl-1H-pyrazole	1151802-23-1	0.98	1g	£19.00	2025-02-21
Chemenu	CM187743-1g	4-Bromo-1-cyclopropyl-1H-pyrazole	1151802-23-1	95+%	1g	$104	2021-08-05
Chemenu	CM187743-5g	4-Bromo-1-cyclopropyl-1H-pyrazole	1151802-23-1	95+%	5g	$311	2021-08-05
ChemScence	CS-W000378-1g	4-Bromo-1-cyclopropyl-1H-pyrazole	1151802-23-1	99.37%	1g	$75.0	2022-04-28
ChemScence	CS-W000378-5g	4-Bromo-1-cyclopropyl-1H-pyrazole	1151802-23-1	99.37%	5g	$265.0	2022-04-28
ChemScence	CS-W000378-10g	4-Bromo-1-cyclopropyl-1H-pyrazole	1151802-23-1	99.37%	10g	$480.0	2022-04-28